N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-(4-methylpiperidine-1-carbothioyl)-3-nitrobenzamide
• InChI: InChI=1S/C14H17N3O3S/c1-10-5-7-16(8-6-10)14(21)15-13(18)11-3-2-4-12(9-11)17(19)20/h2-4,9-10H,5-8H2,1H3,(H,15,18,21)
• InChI Key: REVFESQLXPQNMY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=S)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H17N3O3S
• Molecular Weight: 307.37 g/mol
• Solubility: 34.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide, also known as ML141, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It is a potent and selective inhibitor of the protein known as Rho-associated protein kinase 1 (ROCK1), which plays a crucial role in a variety of cellular processes, including cell migration, proliferation, and contraction.

Mechanism of Action

N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide works by inhibiting the activity of ROCK1, which is a serine/threonine kinase that plays a crucial role in the regulation of the actin cytoskeleton. ROCK1 is involved in a variety of cellular processes, including cell migration, proliferation, and contraction. N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide binds to the ATP-binding site of ROCK1, preventing the kinase from phosphorylating its downstream targets and leading to the inhibition of ROCK1-mediated cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide have been extensively studied. N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has been shown to inhibit ROCK1-mediated cellular processes, including cell migration, proliferation, and contraction. In addition, N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has been shown to have anti-inflammatory effects, as it inhibits the production of pro-inflammatory cytokines. N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has also been shown to have neuroprotective effects, as it protects neurons from oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide is its selectivity for ROCK1. N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has been shown to have minimal off-target effects, making it an ideal tool for studying the role of ROCK1 in cellular processes. However, one of the limitations of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide is its relatively low potency, which may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for the study of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide. One direction is to investigate the potential therapeutic applications of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide in various diseases, including cancer, cardiovascular diseases, and neurological disorders. Another direction is to optimize the synthesis method of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide to improve its potency and selectivity. Finally, further studies are needed to elucidate the precise mechanism of action of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide and its downstream targets.

Synthesis Methods

The synthesis method of N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide involves a series of chemical reactions. The starting material is 3-nitrobenzoic acid, which is first converted into the corresponding acid chloride using thionyl chloride. The acid chloride is then reacted with 4-methylpiperidine to form the corresponding amide. Finally, the amide is treated with carbon disulfide to yield the desired thioamide product, N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide.

Scientific Research Applications

N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to have potent inhibitory effects on ROCK1, which is involved in a variety of cellular processes, including cell migration, proliferation, and contraction. As such, N-[(4-methyl-1-piperidinyl)carbonothioyl]-3-nitrobenzamide has been investigated for its potential use in the treatment of various diseases, including cancer, cardiovascular diseases, and neurological disorders.